N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-{[methyl(tetrahydrofuran-2-ylmethyl)amino]sulfonyl}benzamide

• IUPAC Name: N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-[methyl(oxolan-2-ylmethyl)sulfamoyl]benzamide
• InChI: InChI=1S/C22H25N3O4S2/c1-14-6-11-19-20(15(14)2)23-22(30-19)24-21(26)16-7-9-18(10-8-16)31(27,28)25(3)13-17-5-4-12-29-17/h6-11,17H,4-5,12-13H2,1-3H3,(H,23,24,26)
• InChI Key: YLYLEWCBVOPOEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)SC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)CC4CCCO4)C
• Molecular Formula: C22H25N3O4S2
• Molecular Weight: 459.6 g/mol

Description

N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-{[methyl(tetrahydrofuran-2-ylmethyl)amino]sulfonyl}benzamide is a useful research compound. Its molecular formula is C22H25N3O4S2 and its molecular weight is 459.58. The purity is usually 95%.
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Scientific Research Applications

Synthesis Methodologies

The synthesis of complex organic compounds, including those containing benzothiazole moieties, is a key area of research. For example, Vedejs and Kongkittingam (2000) demonstrated the solution-phase synthesis of a hindered N-methylated tetrapeptide using Bts-protected amino acid chlorides, highlighting efficient coupling and methylation steps that allow for purification by extraction (Vedejs & Kongkittingam, 2000). This methodology could be relevant for the synthesis of compounds similar to the one , where precise and efficient synthesis methods are crucial for obtaining the desired product.

Potential Biological Activities

Compounds containing benzothiazole and benzamide structures have been explored for their potential biological activities. Yılmaz et al. (2015) synthesized pro-apoptotic indapamide derivatives as anticancer agents, demonstrating the versatility of benzamide derivatives in medicinal chemistry (Yılmaz et al., 2015). Similarly, the compound may possess unique biological activities worth exploring, particularly in the context of cancer research or enzyme inhibition.

Material Science Applications

In the field of material science, the incorporation of benzothiazole and benzamide units into polymers and other materials can impact properties such as thermal stability and solubility. For instance, Chu et al. (2011) discussed the morphology control in polycarbazole-based bulk heterojunction solar cells and its impact on device performance, showcasing how molecular design influences material properties (Chu et al., 2011). This suggests that the compound could potentially be used in the development of new materials with desirable electronic or photovoltaic properties.